4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-morpholin-4-ylpropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H25FN2O4/c25-19-10-5-4-9-18(19)21-20(22(28)17-7-2-1-3-8-17)23(29)24(30)27(21)12-6-11-26-13-15-31-16-14-26/h1-5,7-10,21,28H,6,11-16H2/b22-20+
• InChI Key: MXEGMVJUHLDNOE-LSDHQDQOSA-N
• Canonical SMILES: C1COCCN1CCCN2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=CC=C4F
• Isomeric SMILES: C1COCCN1CCCN2C(/C(=C(/C3=CC=CC=C3)\O)/C(=O)C2=O)C4=CC=CC=C4F
• Molecular Formula: C24H25FN2O4
• Molecular Weight: 424.5 g/mol

Description

4-benzoyl-5-(2-fluorophenyl)-3-hydroxy-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H25FN2O4 and its molecular weight is 424.472. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Properties :

  • The compound has been involved in the synthesis of adducts with phosphorus pentafluoride. For example, fluorination of dimethyl α-aroylphosphonates led to adducts of (amino)(aryl)carbene with PF5 as major reaction products, suggesting its utility in complex chemical reactions (Guzyr et al., 2013).

• Biological Activity :

  • A derivative of the compound, 5-fluoro-N4-(3-(4-substitutedbenzylamino)phenyl)-N2-(4-morpholinophenyl)pyrimidine-2,4-diamine, showed significant larvicidal activity against third instar larvae, indicating potential in pest control applications (Gorle et al., 2016).

• Material Science and Coordination Chemistry :

  • The compound's derivatives have been used to form complexes with lanthanoids, contributing to the field of coordination chemistry and material science. These compounds have been characterized from physicochemical studies, indicating their potential applications in material science and analytical chemistry (Roy & Nag, 1978).

• Drug Design and Development :

  • Its structural derivatives have shown potential as class II-selective histone deacetylase inhibitors, which could have implications in drug design for treating various diseases, including cancer (Mai et al., 2005).